Cas no 2171896-44-7 (tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate
• CAS No: 2171896-44-7
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 6563176
• PubChem ID: 165803041
• Update Time: 2025-07-17

tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-amino-3-(2-amino-2-oxoethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H19N3O3/c1-9(2,3)16-8(15)13-5-10(12,6-13)4-7(11)14/h4-6,12H2,1-3H3,(H2,11,14)
• InChI Key： TZGGQYNJXGECDZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N)(CC(N)=O)C1

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 402.4±30.0 °C(Predicted)
• pka: 16.41±0.40(Predicted)

Additional information on tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate

Introduction to tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate (CAS No. 2171896-44-7)

tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate, a compound with the CAS number 2171896-44-7, is a versatile and structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The presence of the tert-butyl group and the amino and carbamoylmethyl functionalities imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate can be represented as follows:

This compound is synthesized through a series of well-defined chemical reactions, including the coupling of tert-butyl azetidine-1-carboxylate with an appropriate amine and carbamoylating agent. The synthesis process is highly controlled to ensure the purity and stability of the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial applications.

In terms of its chemical properties, tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions, including temperature and pH, has been extensively studied, providing valuable insights into its behavior in different environments. These properties make it an ideal candidate for use in a wide range of chemical reactions and biological assays.

The biological activity of tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate has been a subject of intense research. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored, highlighting its potential as a lead compound for the development of novel therapeutic agents.

In the context of drug discovery, tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate serves as an important building block for the synthesis of more complex molecules with enhanced biological activity. Its structural flexibility allows for the introduction of various functional groups, enabling researchers to fine-tune its pharmacological properties. This has led to the development of several derivatives that show improved potency and selectivity against specific targets.

Clinical trials involving compounds derived from tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate have shown promising results. For example, a derivative designed to target a specific protein kinase has demonstrated significant antitumor activity in preclinical models. These findings have paved the way for further clinical evaluation, with several compounds currently undergoing Phase I and II trials for various indications.

The safety profile of tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate has also been extensively evaluated. Toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, tert-butyl 3-amino-3-(carbamoylmethyl)azetidine-1-carboxylate (CAS No. 2171896-44-7) is a highly promising compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure and favorable biological properties make it an attractive candidate for the synthesis of novel therapeutics targeting a wide range of diseases. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.